Cas no 62134-45-6 (9H-Purine-6-carboxylicacid, methyl ester)
62134-45-6 structure
Product Name:9H-Purine-6-carboxylicacid, methyl ester
CAS No:62134-45-6
MF:C7H6N4O2
MW:178.14814043045
CID:520398
PubChem ID:6141615
Update Time:2025-04-19
9H-Purine-6-carboxylicacid, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 9H-Purine-6-carboxylicacid, methyl ester
- methyl 7H-purine-6-carboxylate
- 6-Carbmethoxy-purin
- 7(9)H-purine-6-carboxylic acid methyl ester
- AB68404
- AC1O234N
- CHEBI:63092
- methyl 9H-purine-6-carboxylate
- NSC526506
- purine-6-caboxylic acid methyl ester
-
- Inchi: 1S/C7H6N4O2/c1-13-7(12)5-4-6(10-2-8-4)11-3-9-5/h2-3H,1H3,(H,8,9,10,11)
- InChI Key: HILMMWCZVHCJNL-UHFFFAOYSA-N
- SMILES: O(C)C(C1=C2C(=NC=N1)N=CN2)=O
Computed Properties
- Exact Mass: 178.04918
- Monoisotopic Mass: 178.04907545g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 80.8Ų
Experimental Properties
- PSA: 75.74
- LogP: 0.13950
9H-Purine-6-carboxylicacid, methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM465043-100mg |
methyl 9H-purine-6-carboxylate |
62134-45-6 | 95%+ | 100mg |
$*** | 2023-05-30 | |
| Chemenu | CM465043-250mg |
methyl 9H-purine-6-carboxylate |
62134-45-6 | 95%+ | 250mg |
$*** | 2023-05-30 | |
| Chemenu | CM465043-500mg |
methyl 9H-purine-6-carboxylate |
62134-45-6 | 95%+ | 500mg |
$*** | 2023-05-30 | |
| Chemenu | CM465043-1g |
methyl 9H-purine-6-carboxylate |
62134-45-6 | 95%+ | 1g |
$*** | 2023-05-30 | |
| Enamine | EN300-372047-0.05g |
methyl 9H-purine-6-carboxylate |
62134-45-6 | 95% | 0.05g |
$174.0 | 2023-03-02 | |
| Enamine | EN300-372047-0.1g |
methyl 9H-purine-6-carboxylate |
62134-45-6 | 95% | 0.1g |
$257.0 | 2023-03-02 | |
| Enamine | EN300-372047-0.25g |
methyl 9H-purine-6-carboxylate |
62134-45-6 | 95% | 0.25g |
$367.0 | 2023-03-02 | |
| Enamine | EN300-372047-0.5g |
methyl 9H-purine-6-carboxylate |
62134-45-6 | 95% | 0.5g |
$579.0 | 2023-03-02 | |
| Enamine | EN300-372047-1.0g |
methyl 9H-purine-6-carboxylate |
62134-45-6 | 95% | 1g |
$0.0 | 2023-06-07 | |
| Enamine | EN300-372047-2.5g |
methyl 9H-purine-6-carboxylate |
62134-45-6 | 95% | 2.5g |
$1454.0 | 2023-03-02 |
9H-Purine-6-carboxylicacid, methyl ester Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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